Cas no 1805556-83-5 (Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-3-acetate)

• Product Name: Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-3-acetate
• CAS No: 1805556-83-5
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4897537
• Update Time: 2025-06-09

Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-3-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-17-9(16)3-6-7(4-12)8(10(13)14)5-15-11(6)18-2/h5,10H,3-4H2,1-2H3
• InChI Key： SEYYCVXVWUWRPL-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CN=C(C=1CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-3-acetate

Recent Advances in the Application of Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS: 1805556-83-5) in Chemical Biology and Pharmaceutical Research

Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS: 1805556-83-5) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors targeting various disease pathways. This compound, characterized by its unique difluoromethyl and chloromethyl functional groups, has demonstrated significant potential in medicinal chemistry due to its ability to enhance the pharmacokinetic properties of drug candidates. Recent studies have focused on its role in the synthesis of kinase inhibitors and its applications in cancer therapy, inflammation, and infectious diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers utilized Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-3-acetate as a critical building block for the development of selective JAK3 inhibitors. The study highlighted the compound's versatility in facilitating the introduction of difluoromethyl groups, which are known to improve metabolic stability and binding affinity. The resulting inhibitors exhibited potent activity against JAK3-dependent signaling pathways, offering promising therapeutic options for autoimmune disorders such as rheumatoid arthritis and psoriasis.

Another notable application of this compound was reported in a recent Nature Communications article (2024), where it served as a precursor for the synthesis of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The researchers leveraged the reactivity of the chloromethyl group to design irreversible inhibitors that effectively blocked viral replication in vitro. This study underscores the compound's utility in addressing global health challenges, particularly in the context of emerging infectious diseases.

Beyond its role in drug discovery, Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-3-acetate has also been investigated for its potential in chemical biology tools. A 2024 study in ACS Chemical Biology demonstrated its use in the development of activity-based probes for profiling cysteine proteases. The difluoromethyl group's unique electronic properties enabled the design of highly selective probes, facilitating the study of protease activity in complex biological systems.

Despite these advancements, challenges remain in optimizing the synthetic routes for this compound to improve yield and scalability. Recent efforts in process chemistry, as detailed in Organic Process Research & Development (2023), have explored greener alternatives for its production, emphasizing the importance of sustainable practices in pharmaceutical manufacturing. These developments are expected to further enhance the accessibility of this valuable intermediate for research and development purposes.

In conclusion, Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS: 1805556-83-5) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery, particularly in the design of targeted therapies for complex diseases. Future research directions may focus on expanding its applications to other therapeutic areas and further refining its synthetic methodologies to meet the growing demands of the pharmaceutical industry.